Cas no 2137623-19-7 (N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)methanesulfonamide)

• Product Name: N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)methanesulfonamide
• CAS No: 2137623-19-7
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 6079631
• PubChem ID: 165608307
• Update Time: 2025-07-16

N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-737811
• N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)methanesulfonamide
• 2137623-19-7

• Inchi： 1S/C9H18N2O2S/c1-14(12,13)11-5-6-2-7-4-9(10)8(7)3-6/h6-9,11H,2-5,10H2,1H3
• InChI Key： NVGOAMRGDAQBDS-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CC2CC(C2C1)N)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on N-({6-aminobicyclo[3.2.0]heptan-3-yl}methyl)methanesulfonamide

Compound CAS No 2137623-19-7: N-({6-Aminobicyclo[3.2.0]Heptan-3-Yl}Methyl)Methanesulfonamide

The compound with CAS number 2137623-19-7, known as N-({6-Aminobicyclo[3.2.0]Heptan-3-Yl}Methyl)Methanesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which plays a crucial role in its biological activity and potential applications in drug development.

The molecular structure of this compound consists of a bicyclo[3.2.0]heptane ring system, which is a type of bridged bicyclic structure commonly found in natural products and bioactive molecules. The presence of the amino group at the 6-position of the bicyclic system introduces additional functionality, enhancing its potential for interaction with biological targets. The methanesulfonamide group attached to the methyl substituent further modulates the compound's physicochemical properties, making it suitable for various applications.

Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The bicyclo[3.2.0]heptane framework in this compound has been shown to exhibit favorable drug-like properties, including good solubility and metabolic stability. These attributes make it an attractive candidate for further exploration in drug discovery programs targeting specific therapeutic areas.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques such as ring-closing metathesis and amide bond formation. The use of these methods ensures high yields and excellent stereochemical control, which are critical for maintaining the compound's biological activity.

From a pharmacological perspective, this compound has demonstrated promising activity in preliminary assays targeting various disease states, including inflammatory conditions and neurological disorders. Its ability to modulate key signaling pathways makes it a valuable tool for researchers investigating novel therapeutic interventions.

Moreover, the methanesulfonamide group attached to the molecule contributes to its ionization properties, enhancing its ability to cross cellular membranes and interact with intracellular targets. This feature is particularly advantageous in drug design, where membrane permeability is a critical factor influencing bioavailability.

In conclusion, N-({6-Aminobicyclo[3.2.0]Heptan-3-Yl}Methyl)Methanesulfonamide (CAS No 2137623-19-7) represents a compelling example of how structural complexity can be leveraged to create molecules with diverse biological activities and therapeutic potential. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to the advancement of medicinal chemistry and drug development.